Cas no 1804867-06-8 (6-(Difluoromethyl)-4-hydroxy-2-nitropyridine-3-carboxaldehyde)

• Product Name: 6-(Difluoromethyl)-4-hydroxy-2-nitropyridine-3-carboxaldehyde
• CAS No: 1804867-06-8
• MF: C₇H₄F₂N₂O₄
• MW: 218.114468574524
• CID: 4888710
• Update Time: 2025-06-12

6-(Difluoromethyl)-4-hydroxy-2-nitropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-hydroxy-2-nitropyridine-3-carboxaldehyde

• Inchi： 1S/C7H4F2N2O4/c8-6(9)4-1-5(13)3(2-12)7(10-4)11(14)15/h1-2,6H,(H,10,13)
• InChI Key： XYJDJYKMRRADOL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(C=O)=C([N+](=O)[O-])N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 0.5
• Topological Polar Surface Area: 92

Additional information on 6-(Difluoromethyl)-4-hydroxy-2-nitropyridine-3-carboxaldehyde

Recent Advances in the Study of 6-(Difluoromethyl)-4-hydroxy-2-nitropyridine-3-carboxaldehyde (CAS: 1804867-06-8)

6-(Difluoromethyl)-4-hydroxy-2-nitropyridine-3-carboxaldehyde (CAS: 1804867-06-8) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitro-substituted pyridine core, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on elucidating its synthesis pathways, reactivity, and biological activities, making it a subject of intense investigation.

The synthesis of 6-(Difluoromethyl)-4-hydroxy-2-nitropyridine-3-carboxaldehyde involves multi-step organic transformations, with recent advancements highlighting improved yield and purity through optimized reaction conditions. Researchers have employed techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound, ensuring its structural integrity and purity. These methodological refinements are critical for its potential scale-up in industrial applications.

In the context of drug discovery, preliminary studies have explored the compound's interactions with various biological targets. Its unique electronic and steric properties, conferred by the difluoromethyl and nitro groups, make it a valuable scaffold for designing enzyme inhibitors and receptor modulators. For instance, recent in vitro assays have demonstrated its inhibitory activity against specific kinases and proteases, suggesting its potential as a lead compound for therapeutic development. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological profile.

Beyond pharmaceuticals, 6-(Difluoromethyl)-4-hydroxy-2-nitropyridine-3-carboxaldehyde has also been investigated for its applications in agrochemicals. Its structural motifs are reminiscent of known herbicides and pesticides, prompting studies into its efficacy and environmental impact. Early findings indicate that it may offer a new class of agrochemicals with improved selectivity and reduced toxicity, addressing some of the limitations of current products.

Despite these promising developments, challenges remain in the broader adoption of this compound. Issues such as scalability, cost-effectiveness, and long-term stability need to be addressed. Additionally, comprehensive toxicological and pharmacokinetic studies are required to fully assess its safety and efficacy in both medical and agricultural contexts. Collaborative efforts between academia and industry will be essential to overcome these hurdles and unlock the full potential of 6-(Difluoromethyl)-4-hydroxy-2-nitropyridine-3-carboxaldehyde.

In conclusion, 6-(Difluoromethyl)-4-hydroxy-2-nitropyridine-3-carboxaldehyde (CAS: 1804867-06-8) represents a versatile and promising compound with diverse applications in chemical biology and pharmaceuticals. Ongoing research continues to uncover its potential, paving the way for innovative solutions in drug development and agrochemical design. As the field progresses, further studies will undoubtedly refine its applications and address existing challenges, solidifying its role in advancing scientific and industrial endeavors.